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Compound of Interest

Compound Name: C6(6-azido) GalCer

Cat. No.: B15594630

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the principles of click chemistry and the

application of C6(6-azido) GalCer as a versatile tool in glycobiology, immunology, and drug

discovery. It details the core concepts, practical applications, and experimental protocols

necessary for leveraging this powerful bioconjugation technique.

Introduction to Click Chemistry
Click chemistry refers to a class of chemical reactions that are modular, efficient, wide in scope,

and yield high quantities of a specific product with minimal and inoffensive byproducts.[1]

Coined by K. Barry Sharpless in 2001, the concept emphasizes reactions that are simple to

perform and insensitive to water and oxygen.[1][2] The most prominent example is the

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), which involves the reaction between

an azide and a terminal alkyne to form a highly stable 1,4-disubstituted 1,2,3-triazole ring.[2][3]

[4]

A key feature of click chemistry in biological applications is its bioorthogonality.[5] The reacting

functional groups, azides and alkynes, are virtually absent in natural biological systems.[6] This

ensures that the reaction is highly specific and proceeds only between the intended molecular
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partners without interfering with native biological processes.[6][7] This specificity makes click

chemistry an ideal tool for labeling and conjugating biomolecules in complex environments,

including living cells.[4][5] While the classic CuAAC reaction is robust, the potential toxicity of

the copper catalyst has led to the development of copper-free alternatives, such as Strain-

Promoted Azide-Alkyne Cycloaddition (SPAAC), for applications in living organisms.[2][7]
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Caption: General schematic of a Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)
reaction.

C6(6-azido) GalCer: A Key Reagent for Glycobiology
Galactosylceramides (GalCer) are a class of glycosphingolipids crucial to cellular structure and

signaling.[8] The α-anomer of GalCer, known as KRN7000, is a potent immunostimulant that

activates invariant Natural Killer T (iNKT) cells when presented by the CD1d antigen-presenting

molecule.[9][10] This activation triggers the release of a cascade of cytokines, bridging the

innate and adaptive immune systems.[9]

C6(6-azido) GalCer is a synthetically modified version of galactosylceramide where the

terminal omega carbon of the C6 acyl chain is functionalized with an azide (-N3) group.[11][12]

This azide serves as a bioorthogonal "chemical handle," enabling the covalent attachment of
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alkyne-containing molecules via click chemistry.[9][12] Importantly, studies have shown that

modifications at the C6-position of the acyl chain generally do not impair the glycolipid's ability

to bind to CD1d and stimulate iNKT cells.[9] This makes C6(6-azido) GalCer a powerful tool for

creating novel glycolipid conjugates for research and therapeutic development.

Property Value Reference

Full Name

D-galactosyl-ß-1,1' N-(6"-

azidohexanoyl)-D-erythro-

sphingosine

[12]

Molecular Formula C30H56N4O8 [11]

Molecular Weight 600.79 g/mol [11]

Functional Group Terminal Azide (-N3) [11][12]

Application
Click Chemistry, Glycobiology

Research, Immunology
[5][11]

Applications in Research and Drug Development
The ability to specifically conjugate molecules to GalCer opens up numerous possibilities in

basic research and translational science.

Probing Glycolipid Biology: By clicking fluorescent dyes or affinity tags (like biotin) to C6(6-
azido) GalCer, researchers can track the localization, trafficking, and interactions of these

glycolipids within cellular membranes. This is critical for understanding their role in cell

recognition and signal transduction.[5][8]

Targeted Drug Delivery: The GalCer moiety can be used to target specific cell types that

recognize it. A therapeutic agent modified with an alkyne group can be clicked to C6(6-
azido) GalCer, creating a targeted drug conjugate that enhances delivery and reduces off-

target effects.

Vaccine and Adjuvant Development: C6(6-azido) GalCer is particularly promising for

creating self-adjuvanting vaccines.[9] An alkyne-modified tumor or pathogen-associated

antigen can be covalently linked to the GalCer. The resulting conjugate can then be
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presented by antigen-presenting cells (APCs) to both activate antigen-specific T-cells and

potently stimulate iNKT cells, leading to a more robust and comprehensive immune

response.
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Caption: Signaling pathway of α-GalCer-mediated iNKT cell activation.

Experimental Protocols
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The following section provides a generalized protocol for the copper-catalyzed click reaction

between C6(6-azido) GalCer and an alkyne-modified molecule. Optimization may be required

depending on the specific substrates.

Reagent Preparation
Prepare stock solutions of all components. The choice of solvent depends on the solubility of

the substrates, but aqueous buffers, DMSO, DMF, and alcohols are often compatible with the

reaction.[6][13]

Component Typical Stock Concentration Solvent

C6(6-azido) GalCer 1-10 mM DMSO or DMF

Alkyne-Molecule 10-100 mM
Reaction-compatible solvent

(e.g., DMSO, water)

Copper (II) Sulfate (CuSO4) 20-100 mM Water

Ligand (e.g., THPTA, TBTA) 100-200 mM
Water (for THPTA) or

DMSO/DMF (for TBTA)

Sodium Ascorbate 100-300 mM Water (prepare fresh)

Note: Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) is a water-soluble ligand

recommended for reactions in aqueous buffers, as it stabilizes the Cu(I) oxidation state and

improves biocompatibility.[3][14]

Reaction Procedure
The following steps describe a typical small-scale conjugation. Reactions are generally

performed at room temperature.

Pre-mix Catalyst: In a microcentrifuge tube, combine the CuSO4 and ligand solutions. A

common ratio is 1:2 to 1:5 (CuSO4:ligand).[3][15] Mix gently and let the complex form for a

few minutes.

Combine Reactants: In a separate reaction tube, add the C6(6-azido) GalCer solution.

Then, add the alkyne-containing molecule. An excess of one reactant (often the smaller,
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more soluble molecule) can be used to drive the reaction to completion.

Add Catalyst: Add the pre-mixed CuSO4/ligand complex to the reaction tube containing the

azide and alkyne.

Initiate Reaction: Add the freshly prepared sodium ascorbate solution to the mixture. The

sodium ascorbate reduces Cu(II) to the active Cu(I) catalyst, initiating the click reaction.[14]

Incubate: Protect the reaction from light and allow it to proceed at room temperature for 30

minutes to 4 hours.[3][14] Reaction time depends on the concentration and reactivity of the

substrates.

Monitor and Purify: The reaction progress can be monitored by techniques such as Thin-

Layer Chromatography (TLC) or LC-MS. Once complete, the final conjugate can be purified

using standard methods like silica gel chromatography, HPLC, or precipitation.
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Caption: Experimental workflow for CuAAC conjugation using C6(6-azido) GalCer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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